Cas no 1788833-39-5 (N-(5-hydroxy-3-phenylpentyl)naphthalene-1-sulfonamide)

• Product Name: N-(5-hydroxy-3-phenylpentyl)naphthalene-1-sulfonamide
• CAS No: 1788833-39-5
• MF: C₂₁H₂₃NO₃S
• MW: 369.477224588394
• CID: 5404654
• PubChem ID: 76146240
• Update Time: 2025-11-06

N-(5-hydroxy-3-phenylpentyl)naphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Hydroxy-3-phenylpentyl)-1-naphthalenesulfonamide
• F6203-0293
• AKOS024538634
• N-(5-hydroxy-3-phenylpentyl)naphthalene-1-sulfonamide
• 1788833-39-5

• Inchi： 1S/C21H23NO3S/c23-16-14-18(17-7-2-1-3-8-17)13-15-22-26(24,25)21-12-6-10-19-9-4-5-11-20(19)21/h1-12,18,22-23H,13-16H2
• InChI Key： MEELRLUESTVOMJ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=CC=CC1=2)(NCCC(C1C=CC=CC=1)CCO)(=O)=O

Computed Properties

• Exact Mass: 369.13986477g/mol
• Monoisotopic Mass: 369.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 74.8Ų

Additional information on N-(5-hydroxy-3-phenylpentyl)naphthalene-1-sulfonamide

Introduction to N-(5-hydroxy-3-phenylpentyl)naphthalene-1-sulfonamide (CAS No. 1788833-39-5)

N-(5-hydroxy-3-phenylpentyl)naphthalene-1-sulfonamide (CAS No. 1788833-39-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, characterized by its naphthalene core sulfonamide functional group and an aliphatic side chain, represents a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of N-(5-hydroxy-3-phenylpentyl)naphthalene-1-sulfonamide consists of a naphthalene ring substituted with a sulfonamide group at the 1-position, linked to a 5-hydroxy-3-phenylpentyl side chain. This particular arrangement of functional groups suggests potential interactions with biological targets, making it an intriguing subject for medicinal chemistry research. The presence of both hydroxyl and phenyl groups in the side chain enhances its solubility and reactivity, which are critical factors in drug design.

In recent years, there has been a growing interest in sulfonamide derivatives due to their diverse pharmacological properties. Sulfonamides are known for their ability to act as inhibitors of various enzymes and receptors, making them valuable in the development of treatments for infectious diseases, inflammatory disorders, and metabolic conditions. The naphthalene moiety in N-(5-hydroxy-3-phenylpentyl)naphthalene-1-sulfonamide further contributes to its potential bioactivity by providing a rigid aromatic framework that can interact with biological targets.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to enhance drug-like properties such as potency, selectivity, and pharmacokinetics. The aliphatic side chain in N-(5-hydroxy-3-phenylpentyl)naphthalene-1-sulfonamide plays a crucial role in modulating these properties. The hydroxyl group can participate in hydrogen bonding interactions, while the phenyl ring can engage in π-stacking interactions with biological targets. These features make it a versatile scaffold for designing molecules with tailored biological activities.

One of the most compelling aspects of N-(5-hydroxy-3-phenylpentyl)naphthalene-1-sulfonamide is its potential application in addressing unmet medical needs. For instance, studies have shown that sulfonamide derivatives can exhibit anti-inflammatory and anti-microbial properties. The structural features of this compound suggest that it may interfere with key pathways involved in inflammation and infection, offering a new approach to treating these conditions. Additionally, the naphthalene sulfonamide core has been explored for its potential role in modulating immune responses, which could be relevant for developing immunomodulatory therapies.

The synthesis of N-(5-hydroxy-3-phenylpentyl)naphthalene-1-sulfonamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key synthetic route typically begins with the preparation of the naphthalene sulfonamide precursor followed by functionalization with the 5-hydroxy-3-phenylpentyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve efficient bond formation between the aromatic and aliphatic moieties.

In terms of pharmacokinetic properties, N-(5-hydroxy-3-phenylpentyl)naphthalene-1-sulfonamide exhibits promising characteristics that make it suitable for therapeutic applications. Preliminary studies indicate good oral bioavailability and moderate metabolic stability, suggesting that it could be developed into a viable drug candidate. Furthermore, its solubility profile allows for formulation into various dosage forms, enhancing patient compliance.

The potential therapeutic applications of N-(5-hydroxy-3-phenylpentyl)naphthalene-1-sulfonamide extend beyond anti-inflammatory and anti-microbial uses. Research is ongoing to explore its efficacy in treating neurological disorders, where sulfonamide derivatives have shown promise due to their ability to cross the blood-brain barrier. Additionally, its structural similarity to known bioactive molecules suggests that it may have utility in other therapeutic areas such as oncology and neurodegenerative diseases.

In conclusion, N-(5-hydroxy-3-phenylpentyl)naphthalene-1-sulfonamide (CAS No. 1788833-39-5) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of functional groups and favorable pharmacokinetic properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a crucial role in addressing various medical challenges.